Tert-butyl 6-(aminomethyl)-6-fluoro-1,4-oxazepane-4-carboxylate

• IUPAC Name: tert-butyl 6-(aminomethyl)-6-fluoro-1,4-oxazepane-4-carboxylate
• InChI: InChI=1S/C11H21FN2O3/c1-10(2,3)17-9(15)14-4-5-16-8-11(12,6-13)7-14/h4-8,13H2,1-3H3
• InChI Key: FNHZKNBFOFVAIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOCC(C1)(CN)F
• Molecular Formula: C11H21FN2O3
• Molecular Weight: 248.29 g/mol

Description

Tert-butyl 6-(aminomethyl)-6-fluoro-1,4-oxazepane-4-carboxylate, also known as TBO-F, is a synthetic compound that has been extensively studied due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of oxazepanes, which are seven-membered heterocyclic compounds containing both nitrogen and oxygen atoms in the ring structure. TBO-F has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Synthesis and Characterization

Tert-butyl 6-(aminomethyl)-6-fluoro-1,4-oxazepane-4-carboxylate is an intermediate compound in the synthesis of various chemically active molecules. The literature presents several methodologies for synthesizing related compounds, showcasing their utility in creating complex structures. For example, a study demonstrated the synthesis of (R)-7-(azepan-3-ylamino)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid hydrochloride from a reaction involving a similar compound, highlighting the process's efficiency in generating target molecules with potential antibacterial properties (Xia, Chen, & Yu, 2013). Another research focused on the lipase-catalyzed regioselective lactamization, important for synthesizing N-Boc (2R)-1,4-oxazepane-2-carboxylic acid, a key step in producing medically relevant compounds (Aurell, Karlsson, Pontén, & Andersen, 2014).

Antibacterial Activity Research

Fluoronaphthyridines and related compounds have been synthesized and evaluated for their antibacterial activities. The study of 5-substituted-6-fluoro-7-(cycloalkylamino)-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acids revealed the structure-activity relationships necessary for designing effective antibacterial agents. These findings underscore the potential for derivatives of tert-butyl 6-(aminomethyl)-6-fluoro-1,4-oxazepane-4-carboxylate to contribute to developing new therapeutic agents (Bouzard et al., 1992).

Novel Protecting Groups for Fluorous Synthesis

Research into fluorous synthesis has identified fluoro analogs of tert-butyl alcohol as effective protecting groups for carboxylic acids, suggesting applications for tert-butyl 6-(aminomethyl)-6-fluoro-1,4-oxazepane-4-carboxylate in fluorous phase immobilization and protection strategies. This approach facilitates the separation of reactants and products, enhancing the efficiency of synthetic processes (Pardo, Cobas, Guitián, & Castedo, 2001).